Cas no 10043-27-3 (Nitric acid,terbium(3+) salt (3:1))

• Product Name: Nitric acid,terbium(3+) salt (3:1)
• CAS No: 10043-27-3
• MF: N₃O₉Tb
• MW: 344.94003868103
• CID: 141549
• Update Time: 2026-05-14

Nitric acid,terbium(3+) salt (3:1) Chemical and Physical Properties

Names and Identifiers

• Nitric acid,terbium(3+) salt (3:1)
• Terbium nitrate (Tb(NO3)3)
• TERBIUM NITRATE, HEXAHYDRATE
• Nitric acid,terbium(3+) salt
• Nitric acid terbium
• Nsc177674
• terbium nitrate
• TERBIUM(+3)NITRATE HEXAHYDRATE
• TERBIUM(III) NITRATE HEXAHYDRATE
• terbiumtrinitrate
• Trinitric acid terbium(III) salt

• Inchi： InChI=1S/3NO3.Tb/c3*2-1(3)4;/q3*-1;+3
• InChI Key： YJVUGDIORBKPLC-UHFFFAOYSA-N
• SMILES： [Tb+3].O=[N+]([O-])[O-].O=[N+]([O-])[O-].O=[N+]([O-])[O-]

Computed Properties

• Exact Mass: 344.8884

Experimental Properties

• PSA: 198.6

Nitric acid,terbium(3+) salt (3:1) Security Information

• Hazardous Material transportation number：UN 1477 5.1/PG 3
• WGK Germany：2
• Hazard Category Code： 8-36/37/38
• Safety Instruction： 17-26-36/37/39
• RTECS：WY9625000
• Hazardous Material Identification：
• Risk Phrases：R8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide oxoanionic compounds Lanthanide nitrates

Additional information on Nitric acid,terbium(3+) salt (3:1)

Exploring Nitric Acid, Terbium(3+) Salt (3:1) (CAS No. 10043-27-3): Properties, Applications, and Innovations

Nitric acid, terbium(3+) salt (3:1), identified by its CAS No. 10043-27-3, is a specialized inorganic compound that has garnered significant attention in advanced material science and industrial applications. This rare-earth-based salt combines the oxidizing properties of nitric acid with the unique luminescent and magnetic characteristics of terbium, making it a subject of interest for researchers and engineers. In this article, we delve into its molecular structure, key properties, and cutting-edge applications while addressing trending topics like sustainable rare-earth utilization and energy-efficient technologies.

The compound's molecular formula, Tb(NO₃)₃, reflects its stoichiometric ratio of terbium ions to nitrate anions. Its crystalline structure exhibits high solubility in polar solvents, a trait leveraged in solution-phase synthesis of advanced materials. Recent studies highlight its role in phosphor materials for LED lighting, where terbium's green emission enhances color rendering. This aligns with the global push for energy-saving lighting solutions, a frequently searched topic among environmental technologists.

One of the most searched questions regarding CAS No. 10043-27-3 revolves around its stability and handling. While the compound is hygroscopic, proper storage in anhydrous conditions ensures longevity. Researchers emphasize its thermal decomposition pathway, which yields terbium oxide (Tb₄O₇)—a critical intermediate in catalyst manufacturing. This process is pivotal for hydrogen economy applications, another hot topic in clean energy forums.

Innovative applications of nitric acid, terbium(3+) salt extend to biomedical imaging. Its paramagnetic properties make it a candidate for MRI contrast agents, though challenges like biocompatibility require further exploration. This intersects with the rising demand for non-invasive diagnostic tools, frequently queried in medical AI databases. Additionally, its use in anti-counterfeiting inks (due to UV-responsive luminescence) addresses security concerns in packaging industries.

From an environmental perspective, the compound's role in rare-earth recycling processes is noteworthy. As queries about circular economy models surge, researchers highlight methods to recover terbium from end-of-life products using this salt as a precursor. Such innovations align with the EU's Critical Raw Materials Act, a legislative focus often searched by policy analysts.

In summary, nitric acid, terbium(3+) salt (3:1) (CAS 10043-27-3) bridges fundamental chemistry and high-tech applications. Its versatility in optoelectronics, catalysis, and sustainable material cycles positions it as a compound of enduring relevance, answering today's industrial and ecological challenges.